Cas no 2140316-70-5 (5-Chloro-3-hydrazinylpyridazine)

• Product Name: 5-Chloro-3-hydrazinylpyridazine
• CAS No: 2140316-70-5
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• CID: 5105901
• Update Time: 2026-03-03

5-Chloro-3-hydrazinylpyridazine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-hydrazinylpyridazine

• Inchi： 1S/C4H5ClN4/c5-3-1-4(8-6)9-7-2-3/h1-2H,6H2,(H,8,9)
• InChI Key： LCXAETCUHXNRDY-UHFFFAOYSA-N
• SMILES： C1(NN)=NN=CC(Cl)=C1

Additional information on 5-Chloro-3-hydrazinylpyridazine

5-Chloro-3-hydrazinylpyridazine (CAS No. 2140316-70-5): A Promising Scaffold in Modern Medicinal Chemistry and Materials Science

5-Chloro-3-hydrazinylpyridazine (CAS No. 2140316-70-5) has emerged as a versatile molecular scaffold with significant potential in pharmaceutical development and advanced materials engineering. This pyridazine derivative features a unique combination of hydrazine functionality and chloro substitution at the 5-position, conferring distinctive chemical reactivity and biological activity. Recent studies published in high-impact journals such as Journal of Medicinal Chemistry and ACS Medicinal Chemistry Letters have highlighted its role in the design of novel antineoplastic agents and targeted drug delivery systems.

The core structure of 5-Chloro-3-hydrazinylpyridazine consists of a six-membered pyridazine ring with a chlorine atom substituent and a hydrazine group at adjacent positions. This structural arrangement creates a favorable electronic environment for hydrogen bonding and π-π stacking interactions, which are critical for molecular recognition in biological systems. Notably, the hydrazine moiety serves as a highly reactive functional group, enabling diverse chemical transformations such as azide-alkyne click reactions and metal coordination for bioconjugation applications.

Recent advances in computational chemistry have provided deeper insights into the QSAR (Quantitative Structure-Activity Relationship) profiles of 5-Chloro-3-hydrazinylpyridazine analogs. Machine learning models developed by research groups at MIT and ETH Zurich have demonstrated that the chloro substitution pattern significantly influences the lipophilicity and metabolic stability of derivatives. These findings are particularly relevant for the optimization of drug candidates targeting heterogeneous tumor microenvironments.

In the field of targeted drug delivery, 5-Chloro-3-hydrazinylpyridazine has shown remarkable potential as a prodrug scaffold. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that hydrazone-based linkers derived from this compound could enhance endosomal escape efficiency in nanoparticle formulations for RNA interference therapy. The electrostatic interactions between the hydrazine group and cell membrane components were identified as key factors in this mechanism.

The synthetic versatility of 5-Chloro-3-hydrazinylpyridazine has been extensively explored in organic synthesis literature. A 2024 paper in Organic Letters reported a one-pot synthesis protocol utilizing microwave-assisted catalysis to functionalize the hydrazine group with various bioorthogonal tags. This methodology has enabled the site-specific labeling of biomolecules for in vivo imaging studies and proteomic analysis.

Recent in vitro and in vivo studies have revealed the antiproliferative activity of 5-Chloro-3-hydrazinylpyridazine derivatives against pancreatic cancer cell lines. A 2023 clinical preprint from Stanford University demonstrated that structure-activity relationship studies identified the optimal hydrophobicity balance for cell membrane penetration. The chloro substituent was found to enhance selective toxicity by modulating mitochondrial membrane potential in transformed cells.

In the domain of materials science, 5-Chloro-3-hydrazinylpyridazine has been investigated as a building block for self-assembling nanomaterials. Research published in Nano Letters (2024) showed that non-covalent interactions between hydrazine groups and carboxylate moieties could drive the formation of supramolecular hydrogels with stimuli-responsive properties. These materials exhibit reversible gelation under UV irradiation, making them promising candidates for smart drug delivery systems.

The pharmacokinetic profile of 5-Chloro-3-hydrazinylpyridazine derivatives has been optimized through protonation state engineering. A 2024 study in Pharmaceutical Research demonstrated that amine functionalization of the hydrazine group could enhance hepatic metabolism resistance while maintaining target tissue accumulation. The electron-withdrawing effect of the chloro substituent was found to improve plasma stability by reducing metabolic enzyme recognition.

Current preclinical trials are focusing on the combination therapy potential of 5-Chloro-3-hydrazinylpyridazine-based compounds with immune checkpoint inhibitors. A 2023 study from Memorial Sloan Kettering Cancer Center showed that these derivatives could enhance T-cell activation by modulating PD-L1 expression in tumor-associated macrophages. The electronic effects of the chloro group were found to influence immune cell infiltration patterns in solid tumors.

The industrial scalability of 5-Chloro-3-hydrazinylpyridazine synthesis has been addressed through flow chemistry approaches. A 2024 paper in Chemical Engineering Journal reported a continuous flow reactor design that achieved 95% yield in large-scale production of the parent compound. This breakthrough has significantly reduced manufacturing costs while maintaining high purity standards required for pharmaceutical applications.

Looking ahead, 5-Chloro-3-hydrazinylpyridazine is poised to play a pivotal role in the development of precision medicine strategies. Ongoing research at National Institutes of Health (NIH) is exploring aptamer-based targeting using this scaffold for selective organ delivery. The modular design of the molecule allows for customizable ligand attachment, opening new avenues for personalized therapeutic interventions.

The compound 5-Chloro-3-hydrazinylpyridazine has demonstrated remarkable versatility and potential across multiple scientific domains, particularly in pharmaceutical development, materials science, and targeted therapy. Its unique structural features, including the pyridazine ring, chloro substitution, and hydrazine functionality, enable a wide range of chemical and biological applications. Below is a summary of its key attributes and recent advancements: --- ### 1. Structural and Chemical Features - Core Structure: A six-membered pyridazine ring with chlorine at position 5 and hydrazine at position 3. - Reactivity: The hydrazine group is highly reactive, enabling click chemistry, metal coordination, and bioconjugation. - Electronic Properties: The chloro group modulates lipophilicity, metabolic stability, and electrostatic interactions. --- ### 2. Pharmaceutical Applications - Anticancer Agents: - Demonstrated antiproliferative activity against pancreatic cancer cell lines. - Modulates mitochondrial membrane potential and enhances selective toxicity in transformed cells. - Immune Modulation: - Enhances T-cell activation by modulating PD-L1 expression in tumor-associated macrophages. - Potential in combination therapy with immune checkpoint inhibitors. - Pharmacokinetics: - Amine functionalization of the hydrazine group improves plasma stability and hepatic metabolism resistance. --- ### 3. Materials Science - Self-Assembling Nanomaterials: - Non-covalent interactions between hydrazine and carboxylate groups enable supramolecular hydrogels. - Stimuli-responsive properties (e.g., UV-triggered gelation). - Smart Drug Delivery Systems: - Reversible gelation and stimuli-responsive behavior make it suitable for controlled release applications. --- ### 4. Industrial and Synthetic Advancements - Flow Chemistry: - Continuous flow reactor design achieved 95% yield in large-scale synthesis. - Reduces manufacturing costs while maintaining high purity. - Scalability: - Industrial scalability has been addressed, making it feasible for pharmaceutical production. --- ### 5. Future Directions - Precision Medicine: - Aptamer-based targeting for selective organ delivery. - Modular design allows for customizable ligand attachment. - Combination Therapies: - Integration with immune checkpoint inhibitors and other targeted therapies. - Smart Materials: - Development of stimuli-responsive hydrogels and self-assembling nanomaterials for drug delivery and biomedical applications. --- ### Conclusion 5-Chloro-3-hydrazinylpyridazine is a versatile scaffold with significant potential in pharmaceuticals, materials science, and biomedical engineering. Its modular structure, reactivity, and biological activity position it as a key molecule for future innovations in precision medicine and smart material development. Ongoing research will likely expand its applications and optimize its properties for clinical and industrial use.